6-Amino-1,3-dipropyluracil
CAS No.: 41862-14-0
VCID: VC0015783
Molecular Formula: C10H17N3O2
Molecular Weight: 211.26 g/mol
* For research use only. Not for human or veterinary use.

Description | 6-Amino-1,3-dipropyluracil is a chemical compound with the molecular formula and a molecular weight of 211.26100 g/mol . It has a melting point between 134-139°C . The compound is also known under the synonym 6-Amino-1,3-dipropyl-2,4(1H,3H)-pyrimidinedione . This chemical is used in the preparation of 1,3-disubstituted 6-amino-5-nitroso-uracil derivatives . These derivatives are created through the nitrosation of 1,3-disubstituted 6-amino uracil derivatives in the presence of a carboxylic acid . It is also used in the synthesis of pyrido [2, 3-d] pyrimidines, tetrahydrobenzo[g]pyrimido[4,5-c]isoquinoline tetraones . A similar compound, 6-Amino-1-hexanol, is used as a pharmaceutical intermediate . It is soluble in water and should be stored away from oxidizing agents and moisture . Other related compounds include 6-amino-1-butyl-3-methylpyrimidine-2,4-dione and 6-amino-1-methyl-3-propylpyrimidine-2,4-dione . |
---|---|
CAS No. | 41862-14-0 |
Product Name | 6-Amino-1,3-dipropyluracil |
Molecular Formula | C10H17N3O2 |
Molecular Weight | 211.26 g/mol |
IUPAC Name | 6-amino-1,3-dipropylpyrimidine-2,4-dione |
Standard InChI | InChI=1S/C10H17N3O2/c1-3-5-12-8(11)7-9(14)13(6-4-2)10(12)15/h7H,3-6,11H2,1-2H3 |
Standard InChIKey | WWYIZMBRAYKRFU-UHFFFAOYSA-N |
SMILES | CCCN1C(=CC(=O)N(C1=O)CCC)N |
Canonical SMILES | CCCN1C(=CC(=O)N(C1=O)CCC)N |
Synonyms | 6-Amino-1,3-dipropyl-1H-pyrimidine-2,4-dione; |
PubChem Compound | 855055 |
Last Modified | Sep 16 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume